Cas no 2654-57-1 (4-Methyl-1-phenylpyrazolidin-3-one)
4-Methyl-1-phenylpyrazolidin-3-one is a pyrazolidinone derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features a phenyl group at the 1-position and a methyl group at the 4-position, contributing to its stability and reactivity in various chemical transformations. This compound serves as a versatile intermediate in the synthesis of heterocyclic compounds and potential bioactive molecules. Its well-defined molecular framework allows for selective modifications, making it valuable in medicinal chemistry for exploring structure-activity relationships. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Proper handling and storage are recommended to maintain its integrity.
2654-57-1 structure
Product Name:4-Methyl-1-phenylpyrazolidin-3-one
CAS No:2654-57-1
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD00044800
CID:43292
PubChem ID:87559532
Update Time:2025-06-10
4-Methyl-1-phenylpyrazolidin-3-one Chemical and Physical Properties
Names and Identifiers
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- 4-Methyl-1-phenylpyrazolidin-3-one
- Phenidone B
- 4-methyl-1-phenyl-3-pyrazolidone
- Natrii ferulas
- 1-Phenyl-4-methyl-3-pyrazolidone
- 4-methyl-1-phenyl-3-pyrazolidinone
- 1-Phenyl-4-methyl-3-pyrazolidinon
- 3-Pyrazolidinone,4-methyl-1-phenyl
- 4-methyl-1-phenyl-1H-pyrazolidin-3-one
- 4-Methyl-1-phenyl-3-pyrazilidone
- 4-Methyl-1-phenyl-pyrazolidin-3-on
- 4-methyl-1-phenyl-pyrazolidin-3-one
- 4-methyl-1-phenylpyrazolydin-3-one
- 4-Methyl-3-oxo-1-phenylpyrazolidine
- M1667
- NS00019798
- CHEMBL1489664
- IDI1_024549
- SCHEMBL972562
- 3-Pyrazolidinone, 4-methyl-1-phenyl-
- DTXSID8044412
- FS-2655
- EN300-228353
- SR-01000524008
- 2654-57-1
- DTXCID6024412
- AC-11626
- Q27261713
- SMR000283228
- NSC 96628
- UNII-59MUO871OM
- 1-Phenyl-4-methylpyrazolidone-3
- HMS2711N10
- SR-01000524008-1
- MFCD00044800
- 1-PHENYL-4-METHYL-3-OXOPYRAZOLIDINE
- 59MUO871OM
- 4-Methyl-1-phenyl-4,5-dihydro-1H-pyrazol-3-ol
- AKOS000313053
- 4-methyl-1-phenyltetrahydro-3H-pyrazol-3-one
- 1-phenyl-4-methyl-3-pyrazolidinone
- EINECS 220-180-6
- NCGC00255949-01
- AM20060580
- AI3-60150
- MLS000689206
- Oprea1_755749
- AKOS022079304
- AG-205/25011066
- NCGC00245089-01
- W-107166
- Oprea1_430085
- ChemDiv3_006639
- CAS-2654-57-1
- HMS1491N17
- AKOS000546082
- CS-0152671
- O11260
- FT-0618991
- NSC96628
- 1-phenyl-4-methyl-3-pyrazolidone, 98.5+%
- SCHEMBL4914305
- cid_98282
- BDBM81087
- Phenidone B (1-Phenyl-4-methyl-3-pyrazolidone)
- NSC-96628
- Tox21_302042
- F0907-4247
- photographic grade,98.5%
- DB-046980
- ALBB-037243
- pyrazole, tetrahydro-4-methyl-3-oxo-1-phenyl-
- STK070701
- STK290979
- AG-690/36472032
-
- MDL： MFCD00044800
- Inchi： 1S/C10H12N2O/c1-8-7-12(11-10(8)13)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,13)
- InChI Key： ZZEYCGJAYIHIAZ-UHFFFAOYSA-N
- SMILES： O=C1C(C)CN(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 176.09500
- Monoisotopic Mass: 176.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.8
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.1102 (rough estimate)
- Melting Point: 132.0 to 137.0 deg-C
- Boiling Point: 307.83°C (rough estimate)
- Flash Point: No data available
- Refractive Index: 1.7110 (estimate)
- PSA: 32.34000
- LogP: 1.56770
- Solubility: Soluble in alkaline solution, soluble in chloroform and ethanol
4-Methyl-1-phenylpyrazolidin-3-one Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H302
- Warning Statement： P264-P270-P301+P312+P330-P501
- Hazardous Material transportation number：2811
- Hazard Category Code： 22-43-51/53
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1(b)
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R22
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-Methyl-1-phenylpyrazolidin-3-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-1-phenylpyrazolidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068640-25g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | 99% | 25g |
￡34.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P107497-500g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | ,98.5% | 500g |
¥640.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P107497-100g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | ,98.5% | 100g |
¥246.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P107497-25g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | ,98.5% | 25g |
¥92.90 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011680-100g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | AR | 100g |
￥150 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011680-25g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | AR | 25g |
￥40 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011680-500g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | AR | 500g |
￥641 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011680-5g |
4-Methyl-1-phenylpyrazolidin-3-one |
2654-57-1 | AR | 5g |
￥31 | 2024-05-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P815926-500g |
Phenidone B |
2654-57-1 | AR | 500g |
1,480.00 | 2021-05-17 | |
| TRC | M255896-100mg |
4-Methyl-1-phenyl-3-pyrazolidone |
2654-57-1 | 100mg |
$ 50.00 | 2022-06-04 |
4-Methyl-1-phenylpyrazolidin-3-one Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2654-57-1)1-苯基-4-甲基-3-吡唑烷酮
Order Number:LE2471894
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
4-Methyl-1-phenylpyrazolidin-3-one Related Literature
-
1. Electrochemical oxidation of 1-phenylpyrazolidin-3-ones. Part 1. 4- and 5-Substituted 1-phenylpyrazolidin-3-onesAnthony J. Bellamy,David I. Innes,Peter J. Hillson J. Chem. Soc. Perkin Trans. 2 1982 1599
2654-57-1 (4-Methyl-1-phenylpyrazolidin-3-one) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2654-57-1)1-苯基-4-甲基-3-吡唑烷酮
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry